2-(3-Fluoro-5-methoxycarbonylphenyl)-3-hydroxypyridine, 95%
Overview
Description
2-(3-Fluoro-5-methoxycarbonylphenyl)-3-hydroxypyridine, 95% (hereinafter referred to as FMHP) is a synthetic compound that has been used in a variety of scientific research applications. It is a white crystalline solid that has a melting point of 91-93°C and is soluble in methanol, ethanol, and chloroform. FMHP is a versatile compound that has been used in a variety of scientific research applications, including organic synthesis, drug development, and biochemical and physiological studies.
Scientific Research Applications
FMHP has been used in a variety of scientific research applications. It has been used as a building block for the synthesis of a variety of organic compounds, including drugs and pharmaceuticals. It has also been used in biochemical and physiological studies, as it has been found to have a variety of effects on various biological systems. Additionally, it has been used in drug development, as it has been found to have a variety of pharmacological effects.
Mechanism of Action
The exact mechanism of action of FMHP is not yet known. However, it is believed to act on various biological systems by modulating the activity of certain enzymes and proteins. Additionally, it is believed to interact with various receptors and ion channels, which may lead to a variety of biological effects.
Biochemical and Physiological Effects
FMHP has been found to have a variety of biochemical and physiological effects. It has been found to modulate the activity of certain enzymes and proteins, which may lead to a variety of biological effects. Additionally, it has been found to interact with various receptors and ion channels, which may lead to a variety of physiological effects.
Advantages and Limitations for Lab Experiments
The advantages of using FMHP in laboratory experiments include its ease of synthesis, its high purity, and its low cost. Additionally, it is a versatile compound that can be used in a variety of scientific research applications. However, there are also some limitations to using FMHP in laboratory experiments. For example, its exact mechanism of action is not yet known, which may limit its usefulness in certain applications. Additionally, it may interact with other compounds in the laboratory, which could potentially lead to unexpected results.
Future Directions
The potential future directions for the use of FMHP in scientific research include further research into its mechanism of action, as well as its potential applications in drug development and organic synthesis. Additionally, further research into its biochemical and physiological effects could lead to a better understanding of its potential therapeutic uses. Additionally, further research into its potential interactions with other compounds could lead to new and improved methods of synthesis. Finally, further research into its potential uses in biotechnology could lead to new and improved methods of production.
Synthesis Methods
FMHP can be synthesized by a variety of methods, including the reaction of 2,3-dihydroxy-5-methoxycarbonylphenyl-3-fluorobenzoic acid with anhydrous sodium hydroxide in aqueous solution. This reaction produces a white crystalline solid that is 95% pure. Another method involves the reaction of 3-hydroxy-2-fluoro-5-methoxycarbonylphenyl-3-benzoic acid with anhydrous sodium hydroxide in aqueous solution. This reaction also produces a white crystalline solid that is 95% pure.
properties
IUPAC Name |
methyl 3-fluoro-5-(3-hydroxypyridin-2-yl)benzoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10FNO3/c1-18-13(17)9-5-8(6-10(14)7-9)12-11(16)3-2-4-15-12/h2-7,16H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PCJVSSYLNGJHCI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=CC(=C1)C2=C(C=CC=N2)O)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10FNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20683091 |
Source
|
| Record name | Methyl 3-fluoro-5-(3-hydroxypyridin-2-yl)benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20683091 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
247.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3-fluoro-5-(3-hydroxypyridin-2-yl)benzoate | |
CAS RN |
1261996-64-8 |
Source
|
| Record name | Benzoic acid, 3-fluoro-5-(3-hydroxy-2-pyridinyl)-, methyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261996-64-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Methyl 3-fluoro-5-(3-hydroxypyridin-2-yl)benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20683091 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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